Cas no 21898-45-3 (1H-Pyrrole-2-aceticacid, 1-methyl-a-oxo-,ethyl ester)
21898-45-3 structure
Product Name:1H-Pyrrole-2-aceticacid, 1-methyl-a-oxo-,ethyl ester
CAS No:21898-45-3
MF:C9H11NO3
MW:181.188542604446
CID:269275
PubChem ID:89094
Update Time:2025-04-19
1H-Pyrrole-2-aceticacid, 1-methyl-a-oxo-,ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrrole-2-aceticacid, 1-methyl-a-oxo-,ethyl ester
- ethyl 1-methylpyrrole-2-oxoacetate
- ethyl 2-(1-methylpyrrol-2-yl)-2-oxoacetate
- EINECS 244-644-2
- ethyl 1-methylpyrrole-2-glyoxylate
- Ethyl 1-methyl-alpha-oxo-1H-pyrrole-2-acetate
- SCHEMBL10919254
- 21898-45-3
- HZSVMMXNUWDJPP-UHFFFAOYSA-N
- ethyl (1-methyl-1H-pyrrol-2-yl)(oxo)acetate
- DTXSID50176300
- NS00026988
-
- Inchi: 1S/C9H11NO3/c1-3-13-9(12)8(11)7-5-4-6-10(7)2/h4-6H,3H2,1-2H3
- InChI Key: HZSVMMXNUWDJPP-UHFFFAOYSA-N
- SMILES: O(CC)C(C(C1=CC=CN1C)=O)=O
Computed Properties
- Exact Mass: 181.07400
- Monoisotopic Mass: 181.073893
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 215
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 48.3
- XLogP3: 1.1
Experimental Properties
- Density: 1.13
- Boiling Point: 278.3°Cat760mmHg
- Flash Point: 122.1°C
- Refractive Index: 1.517
- PSA: 48.30000
- LogP: 0.77090
1H-Pyrrole-2-aceticacid, 1-methyl-a-oxo-,ethyl ester Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1H-Pyrrole-2-aceticacid, 1-methyl-a-oxo-,ethyl ester Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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